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Compound of Interest

Compound Name: 2,3,5-Trimethylphenol

Cat. No.: B045783 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for 2,3,5-Trimethylphenol, a compound that demands careful management due to

its hazardous properties. Adherence to these protocols is critical for ensuring a safe laboratory

environment and preventing accidental exposure.

Immediate Safety and Hazard Information

2,3,5-Trimethylphenol is classified as a hazardous substance that can cause severe skin

burns and serious eye damage.[1][2][3] It may also cause respiratory irritation.[1] Ingestion can

be harmful, and it is toxic to aquatic life.[3][4] Therefore, stringent safety measures are

necessary during its handling, storage, and disposal.

Operational Plan for Safe Handling
A systematic approach is crucial when working with 2,3,5-Trimethylphenol. The following step-

by-step operational plan outlines the procedures for preparation, handling, and post-handling

activities.

1. Preparation and Engineering Controls:

Ventilation: Always handle 2,3,5-Trimethylphenol in a well-ventilated area, preferably within

a chemical fume hood.[5][6]
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Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[1]

Personal Protective Equipment (PPE) Inspection: Before commencing any work, thoroughly

inspect all required PPE for any signs of damage or degradation.

2. Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles or a full-face shield.[5]

Hand Protection: Chemical-resistant gloves are mandatory. While specific breakthrough

times for 2,3,5-Trimethylphenol are not readily available, it is crucial to use gloves made of

a material known to be resistant to phenols. Always inspect gloves for tears or punctures

before use and replace them immediately if contamination is suspected.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In cases of

potential splashing or significant exposure, impervious clothing is recommended.[5]

Respiratory Protection: If working outside a fume hood or if dusts are generated, a NIOSH-

approved respirator is necessary.[5][7]

3. Handling Procedure:

Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing.[5]

Avoid Inhalation: Do not breathe in dust, fumes, or vapors.[1]

Weighing and Transfer: When weighing or transferring the solid material, do so carefully to

minimize dust generation.

Solution Preparation: When preparing solutions, slowly add the 2,3,5-Trimethylphenol to
the solvent to avoid splashing.

4. Post-Handling Procedures:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1][5]
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Clothing: Contaminated clothing should be removed immediately and laundered separately

before reuse.[5]

Emergency and First Aid Measures
In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[2][5] Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with plenty of water and soap.[1][2] Seek immediate medical attention.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[5][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1][3] Never give anything by

mouth to an unconscious person.[1][6] Seek immediate medical attention.[1]

Disposal Plan
Proper disposal of 2,3,5-Trimethylphenol and its contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of 2,3,5-Trimethylphenol waste in a designated, properly labeled,

and sealed container for hazardous chemical waste.[5]

Contaminated Materials: All disposable PPE (gloves, etc.) and any materials used for

cleaning up spills should be collected in a sealed bag and disposed of as hazardous waste.

[5]

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

regional, and national environmental regulations. Consult your institution's environmental

health and safety (EHS) department for specific guidance.

Quantitative Data Summary
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While specific occupational exposure limits (PEL, REL, TLV) have not been established for

2,3,5-Trimethylphenol, the following table summarizes its key physical and chemical

properties for easy reference.

Property Value

CAS Number 697-82-5

Molecular Formula C₉H₁₂O

Molecular Weight 136.19 g/mol

Appearance White to light yellow crystalline solid

Melting Point 93-97 °C

Boiling Point 233 °C

Solubility Insoluble in water

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of 2,3,5-
Trimethylphenol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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